BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Isoamyl
Salicylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isoamyl salicylate

Cat. No.: B1672214

This technical guide provides a comprehensive overview of isoamyl salicylate, a benzoate
ester widely utilized in the fragrance, cosmetic, and food industries. This document is intended
for researchers, scientists, and professionals in drug development and related fields, offering
detailed information on its chemical identity, properties, synthesis, and applications.

Chemical Identity: IUPAC Name and Synonyms

The nomenclature of a chemical compound is critical for unambiguous identification in research
and industry. Isoamyl salicylate is known by several names, with its systematic IUPAC name

being 3-methylbutyl 2-hydroxybenzoate.[1][2] A comprehensive list of its synonyms is provided
in Table 1.

Table 1: Synonyms and Identifiers for Isoamyl Salicylate
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Type Identifier Source
3-methylbutyl 2-

IUPAC Name [1][2]
hydroxybenzoate

CAS Number 87-20-7 [3114]

Synonyms Isopentyl salicylate [11[31[5]

3-Methylbutyl salicylate

[1]E61[7]

Benzoic acid, 2-hydroxy-, 3-
methylbutyl ester

(1168l

Salicylic acid, isopentyl ester

(1168l

Isoamyl o-hydroxybenzoate

[1]6lel

Isopentyl 2-hydroxybenzoate

[3114](51061[9]

FEMA No. 2084

[1]14]

Orchidee

(11218l

Sanfoin

[1](218]

NSC-7952

[1](2]6][8]

Physicochemical Properties

A summary of the key physicochemical properties of isoamyl salicylate is presented in Table
2. This data is essential for its handling, formulation, and application in various experimental
and industrial settings.

Table 2: Physicochemical Properties of Isoamyl Salicylate
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Property Value Unit Source(s)

Molecular Formula C12H1603 [11[31141161]

Molecular Weight 208.25 g/mol [1][3]
Clear to pale yellow

Appearance o [3][6]
liquid

Boiling Point 277-278 °C [10]

Density 1.05 g/mL at 25°C [10]

Refractive Index 1.507 n20/D [10]
Soluble in organic

N solvents (e.g.,
Solubility [6]

ethanol, ether); limited

solubility in water

Synthesis of Isoamyl Salicylate

Isoamyl salicylate is synthesized via the esterification of salicylic acid with isoamyl alcohol.[3]

[6] This reaction is typically catalyzed by a strong acid. The overall reaction is depicted below:
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Reactants

Isoamyl Alcohol

Products

A 4

Salicylic Acid | Isoamyl Salicylate Water
0
Catalyst i
|
e.g., H2SOs+ |-~ !
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Combine Salicylic Acid,
Isoamyl Alcohol, and H2SOa4

Y

Heat to Reflux
(132-135°C, 3-6h)

Y

Cool Reaction Mixture

Y

Wash with Na2COs3 Solution

Y

Wash with Distilled Water

Y

Separate Organic Layer

Y

Dry with Anhydrous MgSOa

Y

Filter

Y

Vacuum Distillation

Pure Isoamyl Salicylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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